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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-Methyl-N-vinylacetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methyl-N-
vinylacetamide (CAS No. 3195-78-6), a flammable and hazardous chemical. Adherence to

these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification
N-Methyl-N-vinylacetamide is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.

GHS Classifications

Flammable liquids (Category 3)[1]

Acute toxicity, Oral (Category 4)[1]

Acute toxicity, Dermal (Category 4)[1]

Serious eye irritation (Category 2)[2]

Skin irritation (Category 2)[1]
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Specific target organ toxicity — single exposure (Respiratory tract irritation)[2][3]

Signal Word:Warning

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physicochemical and Toxicological Data
Quantitative data for N-Methyl-N-vinylacetamide is summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₅H₉NO [2][4]

Molecular Weight 99.13 g/mol [2]

Appearance
Dark brown or clear brown

liquid
[3]

Boiling Point 165 - 168 °C @ 760 mmHg [3]

70 °C @ 25 mmHg [5]

Melting/Freezing Point -36 °C

Flash Point 58 °C - 62.5 °C (closed cup) [4][5]

Density 0.959 - 0.960 g/cm³ @ 25 °C [3][4][5]

Vapor Pressure 1.8 mbar @ 20 °C [3]

Water Solubility Miscible [3]

Partition Coefficient log Pow: -0.241

Table 2: Toxicological Data

Test Species Route Value Source(s)

LD50 Rat Oral 1760 mg/kg [3]

LD50 Rat Oral 2830 uL/kg [3]

LD50 Rabbit Dermal 1354 mg/kg [3]

LD50 Rabbit Dermal 1410 uL/kg [3][6]

LC50 Golden orfe - 500 mg/L (96 h) [3]

LC Rat Inhalation > 4000 ppm (4 h) [6]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited above are not available in the

public domain safety documents. The primary reference for the dermal and inhalation toxicity

data is the American Industrial Hygiene Association Journal, Volume 23, Page 95, published in

1962.[6] This source confirms the lethal dose data but does not provide detailed

methodologies. For precise experimental replication, researchers must consult the original

publication.

Safe Handling and Storage Workflow
Proper handling and storage are paramount to minimize risk. The logical workflow below

outlines the key steps for safely managing N-Methyl-N-vinylacetamide in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/358535808_RAFT_Polymerization_of_N_-Methyl-_N_-vinylacetamide_and_Related_Double_Hydrophilic_Block_Copolymers
https://www.benchchem.com/product/b020336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Spill & Waste Disposal

Store in Flammables Area
Keep container tightly closed

Away from heat/ignition sources

Wear PPE:
- Chemical splash goggles

- Face shield
- Appropriate gloves

- Flame retardant clothing

Before Use

Use only in a well-ventilated area
or chemical fume hood

Ground/bond container
Use non-sparking tools
Avoid breathing vapors

Wash hands after handling

During Use

After Use

Spill Cleanup
- Evacuate area

- Remove ignition sources
- Absorb with inert material

- Collect in suitable container

In case of spill

Dispose of contents/container
to an approved waste

disposal plant

For waste

Click to download full resolution via product page

Caption: Recommended workflow for handling N-Methyl-N-vinylacetamide.
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Key Handling and Storage Precautions:
Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[3] Keep

containers tightly closed and away from heat, sparks, open flames, and other ignition

sources.[1][3]

Ventilation: Always use this chemical in a well-ventilated area or within a chemical fume hood

to maintain airborne levels below exposure limits.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles and a face shield.[3]

Skin Protection: Wear appropriate protective gloves and flame-retardant antistatic

protective clothing.[3]

Respiratory Protection: If vapors or aerosols are generated, use a respirator with an

appropriate filter (e.g., type ABEK).

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke when

using this product.[1]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure. The following diagram

outlines the recommended first aid response.
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Routes of Exposure & Initial Response

Exposure Event

Inhalation:
Remove to fresh air

Skin Contact:
Take off contaminated clothing
Rinse skin with water/shower

Eye Contact:
Rinse cautiously with water

for several minutes
Remove contact lenses

Ingestion:
Rinse mouth

Do NOT induce vomiting

Seek Immediate
Medical Attention

Show Safety Data Sheet
to the doctor

Click to download full resolution via product page

Caption: First aid response flowchart for exposure incidents.

First Aid Measures:
General Advice: Show the Safety Data Sheet (SDS) to the medical professional in

attendance.[1]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Get medical

aid immediately.[3]

Skin Contact: Immediately take off all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Consult a physician.[3]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact lenses if present and easy to do. Get medical

aid immediately.[3]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink 2-4 cupfuls of milk or water if conscious and alert.

Get medical aid immediately.[3]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[3]

Conditions to Avoid: Keep away from heat, flames, sparks, and other sources of ignition.[3]

Vapor/air mixtures can be explosive with intense warming.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[3]

Hazardous Decomposition Products: Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides (NOx).[1][3]

Firefighting and Spill Measures
Firefighting:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[4]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[4] Vapors can form explosive mixtures with air.

Spill Response:

Evacuate personnel and ensure adequate ventilation.[1]

Remove all sources of ignition.[1][3]

Absorb the spill with inert, non-combustible material (e.g., sand, earth) and place it in a

suitable container for disposal.[3] Do not let the product enter drains.[1]

This document is intended as a guide and does not replace a thorough review of the official

Safety Data Sheet (SDS) provided by the supplier. Always consult the SDS before working with
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any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

